![molecular formula C15H14Cl2N2O3 B11701138 4-(2,4-dichlorophenoxy)-N'-[(1E)-2-furylmethylene]butanohydrazide](/img/structure/B11701138.png)
4-(2,4-dichlorophenoxy)-N'-[(1E)-2-furylmethylene]butanohydrazide
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Description
4-(2,4-DICHLOROPHENOXY)-N’-[(E)-(FURAN-2-YL)METHYLIDENE]BUTANEHYDRAZIDE is a synthetic organic compound that belongs to the class of hydrazides It is characterized by the presence of a 2,4-dichlorophenoxy group and a furan-2-ylmethylidene group attached to a butanehydrazide backbone
Properties
Molecular Formula |
C15H14Cl2N2O3 |
|---|---|
Molecular Weight |
341.2 g/mol |
IUPAC Name |
4-(2,4-dichlorophenoxy)-N-[(E)-furan-2-ylmethylideneamino]butanamide |
InChI |
InChI=1S/C15H14Cl2N2O3/c16-11-5-6-14(13(17)9-11)22-8-2-4-15(20)19-18-10-12-3-1-7-21-12/h1,3,5-7,9-10H,2,4,8H2,(H,19,20)/b18-10+ |
InChI Key |
VLBAWQOWUDHOLR-VCHYOVAHSA-N |
Isomeric SMILES |
C1=COC(=C1)/C=N/NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
C1=COC(=C1)C=NNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2,4-DICHLOROPHENOXY)-N’-[(E)-(FURAN-2-YL)METHYLIDENE]BUTANEHYDRAZIDE typically involves the following steps:
Preparation of 2,4-Dichlorophenoxyacetic Acid: This intermediate is synthesized by reacting 2,4-dichlorophenol with chloroacetic acid under basic conditions.
Formation of Butanehydrazide: Butanehydrazide is prepared by the reaction of butanoyl chloride with hydrazine hydrate.
Condensation Reaction: The final step involves the condensation of 2,4-dichlorophenoxyacetic acid with butanehydrazide in the presence of a suitable catalyst to form the desired hydrazide.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:
Bulk Synthesis of Intermediates: Large-scale production of 2,4-dichlorophenoxyacetic acid and butanehydrazide.
Optimization of Reaction Conditions: Ensuring optimal temperature, pressure, and catalyst concentration to maximize yield and purity.
Purification and Isolation: Using techniques such as crystallization, distillation, and chromatography to purify the final product.
Chemical Reactions Analysis
Types of Reactions
4-(2,4-DICHLOROPHENOXY)-N’-[(E)-(FURAN-2-YL)METHYLIDENE]BUTANEHYDRAZIDE undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral medium.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Sodium methoxide in methanol for nucleophilic substitution.
Major Products
Oxidation: Formation of corresponding carboxylic acids or ketones.
Reduction: Formation of corresponding alcohols or amines.
Substitution: Formation of substituted phenoxy derivatives.
Scientific Research Applications
4-(2,4-DICHLOROPHENOXY)-N’-[(E)-(FURAN-2-YL)METHYLIDENE]BUTANEHYDRAZIDE has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.
Biology: Investigated for its potential as a bioactive compound with antimicrobial, antifungal, and herbicidal properties.
Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 4-(2,4-DICHLOROPHENOXY)-N’-[(E)-(FURAN-2-YL)METHYLIDENE]BUTANEHYDRAZIDE involves:
Molecular Targets: The compound interacts with specific enzymes or receptors in biological systems, leading to inhibition or activation of certain pathways.
Pathways Involved: It may interfere with cellular processes such as DNA replication, protein synthesis, or cell signaling pathways, resulting in its bioactive effects.
Comparison with Similar Compounds
Similar Compounds
2,4-Dichlorophenoxyacetic Acid (2,4-D): A widely used herbicide with similar structural features.
Butanehydrazide Derivatives: Compounds with similar hydrazide backbones but different substituents.
Furan-2-ylmethylidene Derivatives: Compounds with similar furan-based structures.
Uniqueness
4-(2,4-DICHLOROPHENOXY)-N’-[(E)-(FURAN-2-YL)METHYLIDENE]BUTANEHYDRAZIDE is unique due to its combination of 2,4-dichlorophenoxy and furan-2-ylmethylidene groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications in research and industry .
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